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An In-depth Technical Guide to the Safe Handling of 3-Chloro-5-methoxypyridazine
Hydrochloride and its Analogs

A Note on Scope and Analogy: This guide is intended for researchers, scientists, and drug
development professionals. A specific, publicly available Safety Data Sheet (SDS) for 3-
Chloro-5-methoxypyridazine hydrochloride is not readily found. Therefore, this document
has been constructed by leveraging comprehensive safety data from its closely related
structural isomer, 3-Chloro-6-methoxypyridazine (CAS 1722-10-7), for which an authoritative
SDS is available.[1][2] The core toxicological and handling considerations are dictated by the
chloromethoxypyridazine moiety, making this a scientifically grounded approach. However,
users are reminded to always consult the supplier-specific SDS for the exact compound in use,
as the hydrochloride salt form may present variations in physical properties.

Section 1: Hazard Identification and Classification

3-Chloro-5-methoxypyridazine and its analogs are classified as hazardous substances. The
primary routes of concern are irritation to the skin, eyes, and respiratory system.[2] Based on
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available data, the compound is a solid, typically appearing as a white or off-white substance.

[2]

GHS Classification Summary:

GHS

Hazard Class Category Signal Word Pictogram
Statement
Skin
) o H315: Causes ) GHSO07:
Corrosion/Irritatio  Category 2 o Warning ]
skin irritation Harmful/Irritant
n
) H319: Causes
Serious Eye ) ) GHSO07:
o Category 2 serious eye Warning ]
Damage/Irritation o Harmful/Irritant
irritation
Specific Target
o H335: May
Organ Toxicity ) ) GHSO07:
) Category 3 cause respiratory  Warning ]
(Single S Harmful/Irritant
irritation
Exposure)
Acute Toxicity H302: Harmful if ) GHSO07:
Category 4 Warning )
(Oral) swallowed Harmful/Irritant

Data synthesized from SDS for 3-Chloro-6-methoxypyridazine and 5-Chloro-3-
methoxypyridazine.[2][3]

The causality behind this classification lies in the chemical reactivity of the halogenated
pyridazine ring system. Halogenated heterocycles can act as irritants upon contact with
mucosal tissues and skin. Inhalation of the dust can lead to irritation of the entire respiratory
tract.[2]

Section 2: The Hierarchy of Controls - A Risk-Based
Approach to Safe Handling

A self-validating safety protocol relies on a multi-layered approach to risk mitigation, commonly
known as the Hierarchy of Controls. This framework prioritizes the most effective measures
first.
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Caption: Hierarchy of controls for mitigating exposure risk.

1. Engineering Controls (Primary Barrier): The most critical step is to physically isolate the
researcher from the hazard.

o Workflow Protocol: All manipulations of solid 3-Chloro-5-methoxypyridazine
hydrochloride (weighing, transfers, dissolution) must be performed within a certified
chemical fume hood.[4] The fume hood provides adequate ventilation to prevent the
accumulation of airborne dust and vapors.

2. Administrative Controls (Procedural Safeguards): These are the work practices that reduce
or prevent exposure.

o Standard Operating Procedures (SOPs): Develop and strictly follow a detailed SOP for
handling this compound. The SOP should include steps for weighing, solution preparation,
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reaction setup, and waste disposal.

» Training: All personnel must be trained on the specific hazards and handling procedures for
this class of compounds before commencing work.[5] This includes reviewing the SDS and
understanding emergency procedures.

» Hygiene Practices: Do not eat, drink, or smoke in the laboratory.[6] Always wash hands
thoroughly with soap and water after handling the compound, even if gloves were worn.[6]

3. Personal Protective Equipment (PPE) (Final Barrier): PPE is essential but should not be the
sole reliance for safety. It protects the user from contact that may occur despite other controls.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[4]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile) and a lab coat to prevent
skin exposure.[4] Contaminated clothing should be removed and laundered before reuse.[2]

» Respiratory Protection: Under normal use conditions within a fume hood, respiratory
protection is not typically required.[2] However, for large spills or situations where ventilation
is inadequate, a NIOSH/MSHA-approved respirator may be necessary.

Section 3: Chemical & Physical Properties and
Stability

Understanding the compound's properties is crucial for safe storage and handling.

Property Value Source
Molecular Formula CsHsCIN20 Thermo Fisher Scientific[2]
Molecular Weight 144.56 g/mol Thermo Fisher Scientific[2]
Appearance White Solid Thermo Fisher Scientific[2]
N Stable under normal ) S
Stability N Thermo Fisher Scientific[2]
conditions.
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Conditions and Materials to Avoid:
» Conditions: Avoid dust formation, excess heat, and incompatible products.[2][4]

e Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong
bases.[?]

o Hazardous Decomposition Products: Thermal decomposition can release irritating gases and
vapors, including carbon monoxide (CO), carbon dioxide (COz2), nitrogen oxides (NOx), and
hydrogen chloride gas.[2]

Section 4: Emergency Procedures and First Aid

Rapid and correct response to an exposure is critical.

Exposure Response Protocol

Eye Contact

Rinse immediately with plenty of water for at least 15 min.
Remove contact lenses if present.

Skin Contact

{
Seek Medical Attention |
Call a physician or POISON CENTER if you feel unwell.
Show SDS to the doctor.}

Wash off immediately with plenty of soap and water for at least 15 min. [l
Remove contaminated clothing.

{

Click to download full resolution via product page

Caption: First aid workflow following an accidental exposure.
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First Aid Protocols:

 Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[2] If breathing is difficult or stops, provide artificial respiration. Seek medical
attention if symptoms occur or persist.[2]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes.[2] Remove any contaminated clothing and wash it before reuse.[2] If skin
irritation occurs, seek medical advice.[2]

o Eye Contact: Immediately rinse the eyes cautiously with plenty of water for at least 15
minutes, holding the eyelids open.[2] If present and easy to do, remove contact lenses.
Continue rinsing and get immediate medical attention.[2]

 Ingestion: Clean the mouth with water and drink plenty of water afterwards.[2] Do not induce
vomiting. Call a POISON CENTER or doctor if you feel unwell.[3]

Section 5: Storage and Disposal

Proper storage is essential for maintaining chemical integrity and safety.
Storage Protocol:

o Container: Keep containers tightly closed.[2]

e Location: Store in a dry, cool, and well-ventilated place.[2][4] A desighated chemical storage
cabinet is recommended.

o Compatibility: Store away from the incompatible materials listed in Section 3.
Waste Disposal:

» Disposal of contents and containers must be in accordance with all local, state, and federal
regulations.[2] Dispose of this material as hazardous waste at an approved waste disposal
plant.[2] Do not allow the product to enter drains.

Section 6: Toxicological Information Summary
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While comprehensive toxicological data is not available for the specific hydrochloride salt, the
data for the parent isomer indicates the following:

Acute Toxicity: No quantitative data is available, but the compound is classified as an irritant.
» Skin Corrosion/Irritation: Classified as a Category 2 irritant.[2]

o Serious Eye Damage/Irritation: Classified as a Category 2 irritant.[2]

» Respiratory/Skin Sensitization: No data available.[2]

e Germ Cell Mutagenicity: No data available.[2]

» Carcinogenicity: There are no known carcinogenic chemicals in this product.[2]

o Reproductive Toxicity: No data available.[2]

o STOT-Single Exposure: Classified as Category 3, targeting the respiratory system.[2]

e STOT-Repeated Exposure: No data available.[2]

The absence of data in many categories underscores the importance of handling this
compound with caution and minimizing all routes of exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA14173~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2017:00:06~~3-Chloro-6-methoxypyridazine~~
https://www.fishersci.co.uk/shop/products/3-chloro-6-methoxypyridazine-thermo-scientific/11996601
https://www.anichem.com/CT2407
https://www.solisbiodyne.com/media/wysiwyg/MSDS/SDS-05-11_25_mM_MgCl2_v3.pdf
https://www.benchchem.com/product/b593792?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593792?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

Sources

Chemicals [thermofisher.com]

o 2. assets.thermofisher.com [assets.thermofisher.com]

o 3. fluorochem.co.uk [fluorochem.co.uk]

o 4. fishersci.com [fishersci.com]

o 5. assets.thermofisher.com [assets.thermofisher.com]

1. 3-Chloro-6-methoxypyridazine, 97% 5 g | Request for Quote | Thermo Scientific

e 6. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

e To cite this document: BenchChem. [3-Chloro-5-methoxypyridazine hydrochloride safety
data sheet (SDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593792/docs#3-chloro-5-methoxypyridazine-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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